Cas no 2734779-46-3 (2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol
• CAS No: 2734779-46-3
• MF: C₉H₉Cl₃OS
• MW: 271.59
• CID: 5080611
• Update Time: 2025-10-22

2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol

• Inchi： 1S/C9H9Cl3OS/c1-14-8-5(7(13)9(11)12)3-2-4-6(8)10/h2-4,7,9,13H,1H3
• InChI Key： WXAXGQZOWJJUSP-UHFFFAOYSA-N
• SMILES： C1(Cl)C(SC)=C(C=CC=1)C(C(Cl)Cl)O

Additional information on 2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol

Recent Advances in the Study of 2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol (CAS: 2734779-46-3)

The compound 2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol (CAS: 2734779-46-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dichloro and methylthio functional groups, has shown promising potential in various applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic efficacy.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial properties of 2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol against multidrug-resistant bacterial strains. The results demonstrated significant inhibitory effects on Gram-positive bacteria, particularly Staphylococcus aureus, with a minimum inhibitory concentration (MIC) of 4 µg/mL. The study also highlighted the compound's ability to disrupt bacterial cell membrane integrity, suggesting a novel mechanism of action distinct from conventional antibiotics.

In another groundbreaking study, researchers explored the anticancer potential of this compound. Using in vitro models, the team observed that 2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol induced apoptosis in human breast cancer cells (MCF-7) by activating the intrinsic apoptotic pathway. The compound was found to upregulate pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic Bcl-2. These findings were further corroborated by in vivo studies in xenograft mouse models, where the compound significantly reduced tumor growth without causing severe toxicity.

The synthesis of 2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol has also been a focal point of recent research. A novel, high-yield synthetic route was reported in Organic Letters (2023), which utilized a one-pot reaction involving chlorination and thioetherification. This method not only improved the overall yield (up to 85%) but also reduced the generation of hazardous byproducts, aligning with the principles of green chemistry. The optimized synthesis protocol is expected to facilitate large-scale production for further preclinical and clinical studies.

Despite these promising advancements, challenges remain in the development of 2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, necessitating the development of suitable drug delivery systems. Recent efforts have explored nanoparticle-based formulations to enhance solubility and bioavailability. Preliminary results from these studies are encouraging, with improved plasma concentration profiles observed in rodent models.

In conclusion, 2,2-Dichloro-1-(3-chloro-2-(methylthio)phenyl)ethanol (CAS: 2734779-46-3) represents a promising candidate for further development in antimicrobial and anticancer therapies. Ongoing research aims to address its pharmacokinetic limitations and explore its potential in combination therapies. The compound's unique chemical structure and multifaceted biological activities make it a valuable subject for future investigations in the chemical biology and pharmaceutical fields.